Cas no 957400-33-8 (5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole)

5-Methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole is a specialized heterocyclic compound featuring a pyrazole core substituted with a nitro group at the 3-position and a 3-(trifluoromethyl)benzyl moiety at the 1-position. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The nitro group offers reactivity for further functionalization, while the methyl substitution at the 5-position contributes to steric and electronic modulation. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential pharmaceuticals or crop protection agents. Its well-defined structure allows for precise modifications in targeted applications.

5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole structure

957400-33-8 structure

Product Name:5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole

CAS No:957400-33-8

MF:C₁₂H₁₀F₃N₃O₂

MW:285.22191286087

MDL:MFCD02029415

CID:3059458

PubChem ID:1249946

Update Time:2025-05-27

5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-3-nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole
- 5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole
- 5-methyl-3-nitro-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazole
- 5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
- AKOS015922627
- 957400-33-8
- 5-methyl-3-nitro-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole
- 5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}pyrazole
- EN300-229741
- CS-0280721
- AKOS000310675
- STK312683
- SR-01000294203-1
- SR-01000294203
- 5-Methyl-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
- MDL： MFCD02029415
- Inchi： 1S/C12H10F3N3O2/c1-8-5-11(18(19)20)16-17(8)7-9-3-2-4-10(6-9)12(13,14)15/h2-6H,7H2,1H3
- InChI Key： WNBCHMGMGMBDAU-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CN1C(C)=CC([N+](=O)[O-])=N1)(F)F

Computed Properties

Exact Mass: 285.07251106Da
Monoisotopic Mass: 285.07251106Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 63.6Å²

5-methyl-3-nitro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-229741-0.05g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-229741-0.1g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-229741-0.25g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-229741-0.5g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-229741-1.0g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	1.0g	$385.0	2024-06-20
Enamine	EN300-229741-2.5g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	2.5g	$754.0	2024-06-20
Enamine	EN300-229741-5.0g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	5.0g	$1115.0	2024-06-20
Enamine	EN300-229741-10.0g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8	95%	10.0g	$1654.0	2024-06-20
Enamine	EN300-229741-1g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8		1g	$385.0	2023-09-15
Enamine	EN300-229741-5g	5-methyl-3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole	957400-33-8		5g	$1115.0	2023-09-15

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